Cas no 1170822-83-9 (3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide)

• Product Name: 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide
• CAS No: 1170822-83-9
• MF: C₂₂H₁₄F₃N₃O₂
• MW: 409.36067533493
• CID: 5880673
• PubChem ID: 30368681
• Update Time: 2025-10-23

3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxoquinazolin-6-yl]benzamide
• 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide
• F5530-0696
• 1170822-83-9
• 3,4-difluoro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide
• AKOS024512627
• VU0646559-1

• Inchi： 1S/C22H14F3N3O2/c1-12-26-20-9-5-15(27-21(29)13-2-8-18(24)19(25)10-13)11-17(20)22(30)28(12)16-6-3-14(23)4-7-16/h2-11H,1H3,(H,27,29)
• InChI Key： VDOZPAOWIBMLSG-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)N(C1=CC=C(F)C=C1)C(C)=N2)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 409.10381118g/mol
• Monoisotopic Mass: 409.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.8Ų

Additional information on 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide

Research Brief on 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide (CAS: 1170822-83-9)

In recent years, the compound 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide (CAS: 1170822-83-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinazolinone core and fluorinated benzamide moiety, has demonstrated promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer therapy. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The structural uniqueness of 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide lies in its ability to selectively target specific kinase pathways. Recent studies have elucidated its role as a potent inhibitor of the epidermal growth factor receptor (EGFR) family, particularly mutant forms associated with resistance to first-generation EGFR inhibitors. Preclinical data indicate that this compound exhibits nanomolar potency against T790M-mutated EGFR, a common resistance mechanism in non-small cell lung cancer (NSCLC). The fluorinated aromatic rings contribute to enhanced binding affinity and metabolic stability, addressing limitations observed in earlier-generation inhibitors.

Pharmacokinetic evaluations of 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide have revealed favorable absorption and distribution profiles in rodent models. The compound demonstrates good oral bioavailability (~60-70%) and sustained plasma concentrations, supporting its potential as an orally administered therapeutic. Notably, its ability to cross the blood-brain barrier has sparked interest in its application for CNS metastases, a critical unmet need in oncology. Recent toxicology studies suggest a manageable safety profile, with dose-dependent reversible adverse effects observed primarily in the gastrointestinal tract and liver.

Emerging research has expanded the potential therapeutic applications of this compound beyond oncology. Preliminary investigations indicate activity against certain inflammatory kinases, suggesting possible utility in autoimmune diseases. Additionally, structure-activity relationship (SAR) studies have identified key modifications that could further optimize selectivity and reduce off-target effects. The compound's core scaffold has served as a template for the development of next-generation inhibitors with improved pharmacological properties.

Current challenges in the development of 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide include addressing potential drug-drug interactions mediated by cytochrome P450 enzymes and optimizing formulations to enhance solubility. Several pharmaceutical companies have initiated clinical development programs based on this chemical scaffold, with early-phase trials expected to commence within the next 12-18 months. The compound represents an important advancement in targeted cancer therapy and serves as a valuable tool compound for understanding kinase biology.

In conclusion, 3,4-difluoro-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide (CAS: 1170822-83-9) embodies the convergence of rational drug design and empirical optimization in modern pharmaceutical development. Its unique pharmacological profile and demonstrated preclinical efficacy position it as a promising candidate for addressing critical therapeutic challenges in oncology and beyond. Continued research into its mechanism and clinical potential is warranted to fully realize its therapeutic value.